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Compound of Interest

Compound Name: Ethylene-b-ionol-d3

Cat. No.: B13830764

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ethylene-b-ionol-d3, a deuterated
stable isotope-labeled compound. The information herein is intended for researchers,
scientists, and drug development professionals who require high-purity, reliable internal
standards for analytical applications. This document covers commercial sourcing, key technical
data, a representative experimental protocol, and visualizations of the underlying analytical
principles.

Commercial Availability

Ethylene-b-ionol-d3 is available from specialized chemical suppliers. One such commercial
source is Pharmaffiliates, a manufacturer and supplier of pharmaceutical reference standards,
impurities, and stable isotopes.[1]

Supplier Information:

Supplier: Pharmaffiliates

Product Name: Ethylene-B-ionol-d3

CAS Number: 77265-43-1

Category: Stable Isotopes, Miscellaneous Compounds
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Technical Data Summary

The following table summarizes the typical quantitative data for Ethylene-b-ionol-d3, based on
information provided by commercial suppliers and general specifications for deuterated
standards. A detailed Certificate of Analysis (CoA) with batch-specific data should be obtained
from the supplier upon purchase.[2][3]
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Parameter

Specification

Description

Chemical Information

(1E)-3-methyl-1-(2,6,6-

The systematic name for the

IUPAC Name trimethyl-1-cyclohexen-1-
_ compound.
yl)-1,4-pentadien-3-ol-d3
A unique identifier for the
CAS Number 77265-43-1 _
chemical substance.
The elemental composition of
Molecular Formula Ci15H21Ds0 the molecule, indicating three
deuterium atoms.
_ The mass of one mole of the
Molecular Weight 223.37 g/mol
substance.
Physical Properties
] ) The physical state and color of
Appearance Light Yellow Oil

the compound.

Storage Conditions

2-8°C Refrigerator

Recommended temperature
range for long-term storage to

maintain stability.

Quality Control Data

The percentage of the desired

compound in the material, as

Purity (by HPLC) >95% determined by High-
Performance Liquid
Chromatography.
The percentage of the
) ) deuterated form relative to the
Isotopic Purity >98%

non-deuterated and other

isotopic forms.

Identity Conforms to structure Confirmation of the chemical
structure, typically determined
by spectroscopic methods
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such as H-NMR, 3C-NMR,

and Mass Spectrometry.

Principle of Use: Isotope Dilution Mass
Spectrometry

Ethylene-b-ionol-d3 is primarily used as an internal standard in quantitative analysis,
particularly in techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid
Chromatography-Mass Spectrometry (LC-MS). The underlying principle is Isotope Dilution
Mass Spectrometry (IDMS). In this method, a known amount of the deuterated standard is
added to a sample containing the non-deuterated analyte of interest (Ethylene-b-ionol).

The deuterated standard is chemically identical to the analyte, so it behaves similarly during
sample preparation, extraction, and chromatographic separation. However, it is distinguishable
by its higher mass in the mass spectrometer. By measuring the ratio of the analyte to the
internal standard, accurate quantification can be achieved, as any sample loss or variation in
instrument response will affect both the analyte and the standard proportionally.

Representative Experimental Protocol:
Quantification of Ethylene-b-ionol in a Sample
Matrix using GC-MS

The following is a detailed, representative protocol for the quantification of Ethylene-b-ionol in a
complex matrix (e.g., a flavor or fragrance formulation) using Ethylene-b-ionol-d3 as an
internal standard.

4.1. Materials and Reagents

Ethylene-b-ionol (analyte)

Ethylene-b-ionol-d3 (internal standard)

Methanol (HPLC grade)

Dichloromethane (GC grade)
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e Anhydrous Sodium Sulfate

e Sample matrix

o GC-MS system with a suitable capillary column (e.g., DB-5ms)

4.2. Sample Preparation

e Preparation of Standard Solutions:

o Prepare a stock solution of Ethylene-b-ionol (1 mg/mL) in methanol.

o Prepare a stock solution of Ethylene-b-ionol-d3 (1 mg/mL) in methanol.

o Create a series of calibration standards by spiking appropriate amounts of the Ethylene-b-
ionol stock solution into the sample matrix.

e Sample and Standard Spiking:

o To 1 g of each calibration standard and each unknown sample, add a precise volume of
the Ethylene-b-ionol-d3 internal standard stock solution to achieve a final concentration
of 10 ug/g.

o Extraction:

[e]

To each spiked sample, add 5 mL of dichloromethane.

o

Vortex for 2 minutes to ensure thorough mixing.

[¢]

Centrifuge at 4000 rpm for 10 minutes to separate the organic and aqueous/solid phases.

[¢]

Carefully transfer the organic (bottom) layer to a clean vial containing anhydrous sodium
sulfate to remove any residual water.

e Final Preparation:

o Transfer the dried organic extract to a GC vial for analysis.

4.3. GC-MS Analysis
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e Gas Chromatograph:

(¢]

Injection Volume: 1 pL

[¢]

Injector Temperature: 250°C

[¢]

Oven Program: Start at 60°C, hold for 1 minute, then ramp to 280°C at 10°C/min, and hold
for 5 minutes.

Carrier Gas: Helium at a constant flow of 1 mL/min.

[e]

e Mass Spectrometer:
o lonization Mode: Electron lonization (El) at 70 eV
o Acquisition Mode: Selected lon Monitoring (SIM)
o lons to Monitor:

» Ethylene-b-ionol (analyte): Select characteristic ions (e.g., m/z corresponding to the
molecular ion and major fragments).

» Ethylene-b-ionol-d3 (internal standard): Select the corresponding ions with a +3 m/z
shift.

4.4. Data Analysis
 Integrate the peak areas for the selected ions of both the analyte and the internal standard.

o Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area) for each

calibration standard.

o Construct a calibration curve by plotting the response ratio against the concentration of the
analyte in the calibration standards.

o Calculate the response ratio for the unknown samples and determine their concentrations

from the calibration curve.
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Visualizations

The following diagrams, created using the DOT language for Graphviz, illustrate the key
workflows and concepts described in this guide.
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Workflow for Sample Analysis using a Deuterated Internal Standard
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Caption: A flowchart illustrating the major steps in a quantitative analytical workflow using a
deuterated internal standard.

...........  Isotope Dilution Mass Spectrometry
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gﬁ:’»‘fx:‘g:’:“z‘fﬁ% Analyte and Standard are added to the sample.  They behave identically during processing.  The Mass Spectrometer distinguishes them by mass.  The ratio of their signals allows for accurate quantification.
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Caption: A conceptual diagram showing the principle of using a deuterated internal standard for
accurate quantification with mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers of Ethylene-b-ionol-d3: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13830764#commercial-suppliers-of-ethylene-b-ionol-
d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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